N-{3-[(anilinocarbonyl)amino]phenyl}propanamide
N-{3-[(anilinocarbonyl)amino]phenyl}propanamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0718943
InChI:
InChI=1S/C16H17N3O2/c1-2-15(20)17-13-9-6-10-14(11-13)19-16(21)18-12-7-4-3-5-8-12/h3-11H,2H2,1H3,(H,17,20)(H2,18,19,21)
SMILES:
CCC(=O)NC1=CC(=CC=C1)NC(=O)NC2=CC=CC=C2
Molecular Formula:
C16H17N3O2
Molecular Weight:
283.32 g/mol
N-{3-[(anilinocarbonyl)amino]phenyl}propanamide
CAS No.:
Cat. No.: VC0718943
Molecular Formula: C16H17N3O2
Molecular Weight: 283.32 g/mol
* For research use only. Not for human or veterinary use.
![N-{3-[(anilinocarbonyl)amino]phenyl}propanamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C16H17N3O2 |
|---|---|
| Molecular Weight | 283.32 g/mol |
| IUPAC Name | N-[3-(phenylcarbamoylamino)phenyl]propanamide |
| Standard InChI | InChI=1S/C16H17N3O2/c1-2-15(20)17-13-9-6-10-14(11-13)19-16(21)18-12-7-4-3-5-8-12/h3-11H,2H2,1H3,(H,17,20)(H2,18,19,21) |
| Standard InChI Key | ZLFRHBRVIWDWTC-UHFFFAOYSA-N |
| SMILES | CCC(=O)NC1=CC(=CC=C1)NC(=O)NC2=CC=CC=C2 |
| Canonical SMILES | CCC(=O)NC1=CC(=CC=C1)NC(=O)NC2=CC=CC=C2 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator